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An In-depth Technical Guide on the Physicochemical Characteristics of Ala-Gly-Val

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tripeptide L-Alanyl-L-glycyl-L-valine (Ala-Gly-Val) is an oligopeptide composed of alanine,
glycine, and valine residues. Understanding its fundamental physicochemical characteristics is
crucial for its potential applications in biochemical research, as a building block in peptide
synthesis, and in drug development.[1] This guide provides a comprehensive overview of the
core physicochemical properties of Ala-Gly-Val, details the experimental protocols for their
determination, and discusses the peptide's stability and potential biological relevance. All
guantitative data are summarized for clarity, and key experimental and logical workflows are
visualized using diagrams.

Core Physicochemical Properties

The properties of Ala-Gly-Val are dictated by the constituent amino acids: Alanine (nonpolar,
aliphatic), Glycine (nonpolar, aliphatic, simplest amino acid), and Valine (nonpolar, aliphatic).[2]
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The sequence and the terminal functional groups determine its overall behavior in various

environments.

Quantitative Data Summary

The key physicochemical parameters for Ala-Gly-Val are summarized in the table below.

These values are primarily computed properties sourced from comprehensive chemical

databases.
Property Value Data Source
Molecular Formula C10H19N304 PubChem|[3]
Molecular Weight 245.28 g/mol PubChem|[3][4]
Exact Mass 245.13755610 Da PubChem][3]
(2S)-2-[[2-[[(2S)-2-
IUPAC Name aminopropanoyllamino]acetyl] PubChem|[3]
amino]-3-methylbutanoic acid
Isoelectric Paoint (pl) ~5.9 (Estimated) Calculation
XLogP3 -35 PubChem][3]
Hydrogen Bond Donor Count 4 PubChem|[3][4]
Hydrogen Bond Acceptor
5 PubChem[3][4]
Count
Rotatable Bond Count 7 PubChem|[3][4]

Structural and Chemical Identifiers
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Identifier Type Identifier

Amino Acid Sequence Ala-Gly-Val (AGV)

CAS Number 32204-61-8

PubChem CID 49864477

SMILES C--INVALID-LINK--C)C(=0)O">C@@HN
InChlKey SMCGQGDVTPFXKB-XPUUQOCRSA-N

Detailed Physicochemical Characteristics
Isoelectric Point (pl)

The isoelectric point (pl) is the pH at which a molecule carries no net electrical charge.[5] For a
simple peptide like Ala-Gly-Val with no ionizable side chains, the pl can be estimated by
averaging the pKa values of the N-terminal amino group (from Alanine) and the C-terminal
carboxyl group (from Valine).

e pKai (-COOH of Valine): ~2.3
e pKaz (-NHs™* of Alanine): ~9.7
pl = (pKai1 +pKaz)/2=(2.3+9.7)/2=6.0

At a pH below its pl, the peptide will have a net positive charge. At a pH above its pl, it will carry
a net negative charge. This zwitterionic nature at physiological pH contributes to its water
solubility.[1]

Solubility

While specific quantitative solubility data for Ala-Gly-Val is not readily published, its solubility
can be inferred from its structure.

o Hydrophilicity: The peptide contains a free N-terminal amino group and a C-terminal carboxyl
group, which are ionized at neutral pH, contributing to water solubility.
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o Hydrophobicity: The side chains of Alanine (-CHs) and Valine (-CH(CHs)2) are nonpolar and
hydrophobic.[2][6]

e Overall: As a short peptide, Ala-Gly-Val is expected to be reasonably soluble in agqueous
solutions. Dipeptides and tripeptides are often significantly more water-soluble than their
parent amino acids.[7] However, high concentrations in certain buffers could lead to
aggregation, a common issue with peptides.[8]

Stability and Degradation Pathways

Peptide stability is critical for its handling, storage, and application.[8] Ala-Gly-Val is
susceptible to degradation through several chemical pathways.

» Hydrolysis: The peptide bonds linking the amino acids can be cleaved by hydrolysis. This
reaction is catalyzed by strong acids or bases and can also occur slowly in agqueous
solutions. The rate of hydrolysis is sequence-dependent.[9][10]

o Oxidation: Ala-Gly-Val does not contain highly susceptible residues like Methionine or
Cysteine, so oxidation is not a primary degradation pathway.[9]

o Deamidation: This pathway is not relevant as the peptide does not contain Asparagine or
Glutamine residues.[9]

o Storage Recommendations: To ensure stability, lyophilized Ala-Gly-Val should be stored at
-20°C or -80°C.[9] Solutions should be prepared fresh, and if storage is necessary, they
should be aliquoted and frozen to avoid repeated freeze-thaw cycles.[9]

Experimental Protocols

Determining the physicochemical properties of a synthesized peptide like Ala-Gly-Val involves
a standardized workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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